GNE-3500

• Molecular Formula: C24H30FN3O3S
• Molecular Weight: 459.6 g/mol
• InChI: InChI=1S/C24H30FN3O3S/c1-18-8-11-24(20-6-4-3-5-7-20)32(30,31)28(18)17-21-9-10-22(16-23(21)25)27-14-12-26(13-15-27)19(2)29/h3-7,9-10,16,18,24H,8,11-15,17H2,1-2H3/t18-,24+/m0/s1
• InChIKey: WLCIIQPUMOJJOF-MHECFPHRSA-N

GNE-3500 Procurement Guide

GNE-3500 (CAS 1537859-24-7) is a synthetic small-molecule inverse agonist of the retinoic acid receptor-related orphan receptor C (RORc/RORγt), a nuclear receptor critical for Th17 cell differentiation and IL-17 production [1]. Discovered and optimized by Genentech through a scaffold-hopping strategy from a tertiary sulfonamide lead, GNE-3500 incorporates a chiral δ-sultam ring designed to circumvent metabolic N-dealkylation while preserving target potency [1]. The compound is documented as orally bioavailable with defined in vitro ADME and in vivo pharmacokinetic profiles in rodent models, and its characterization includes a broad nuclear receptor selectivity panel, making it a well-annotated chemical probe for interrogating RORγt-dependent inflammatory pathways [1].

1

Pathway study fit RORγt-dependent Th17/IL-17 inflammatory pathway research

2

Metabolic stability context δ-Sultam scaffold with reported oral-dosing research applicability

3

Selectivity research fit Reported broad-panel nuclear receptor selectivity context

4

In vivo research context Reported rat PK/PD with species-specific metabolic review required

• [1] Fauber BP, et al. Discovery of 1-{4-[3-fluoro-4-((3S,6R)-3-methyl-1,1-dioxo-6-phenyl-[1,2]thiazinan-2-ylmethyl)-phenyl]-piperazin-1-yl}-ethanone (GNE-3500): a Potent, Selective, and Orally Bioavailable Retinoic Acid Receptor-Related Orphan Receptor C (RORc or RORγ) Inverse Agonist. J Med Chem. 2015;58(13):5308-5322. PMID: 26061388. View Source

GNE-3500 Substitution Risk

The RORγt inverse agonist landscape includes compounds spanning multiple chemotypes—tertiary sulfonamides, δ-sultams, tricyclic sulfones, and chromone-based sulfonamides—each with distinct selectivity fingerprints, metabolic liabilities, and pharmacokinetic profiles [1]. Even within the Genentech portfolio, the predecessor tertiary sulfonamide lead (compound 1) suffered from high hepatic clearance that limited its in vivo utility, a liability explicitly addressed by the δ-sultam cyclization embodied in GNE-3500 [1]. Across the broader class, compounds such as VTP-43742 (Vimirogant), BMS-986251, GSK2981278, and GNE-6468 differ substantially in their selectivity margins over RORα/β and other nuclear receptors, their species-dependent metabolic stability, and their in vivo PD profiles, as documented in separate primary disclosures [2] [3]. Without precise knowledge of these parameters, a procurement decision based solely on nominal target class membership risks selecting a compound with inadequate selectivity, poor oral exposure, or a metabolic profile unsuited to the intended experimental model.

Chemotype-dependent metabolic profile may differ Tertiary sulfonamide, tricyclic sulfone, and chromone-sulfonamide scaffolds carry distinct metabolic liabilities that may not transfer across chemotypes

Selectivity fingerprint may not transfer RORα/β selectivity margins and broader nuclear receptor off-target profiles vary substantially across comparator RORγt inverse agonists

Species-dependent PK may limit model translation Reported mouse PK required CYP co-administration for adequate exposure; comparator in vivo PD data is predominantly mouse-biased

• [1] Fauber BP, et al. J Med Chem. 2015;58(13):5308-5322. PMID: 26061388. View Source
• [2] Cherney RJ, et al. Discovery of BMS-986251: A Clinically Viable, Potent, and Selective RORγt Inverse Agonist. ACS Med Chem Lett. 2020;11(6):1221-1227. PMID: 32551004. View Source
• [3] Gege C, et al. Retinoid-related orphan receptor gamma t (RORγt) inverse agonists: VTP-43742 and related compounds. Expert Opin Ther Pat. 2016;26(2):257-268. PMID: 26642259. View Source

GNE-3500 Evidence Guide

δ-Sultam Modification Enhances Metabolic Stability

GNE-3500 was designed to overcome the metabolic liability of the predecessor tertiary sulfonamide lead (compound 1), which exhibited high predicted hepatic clearance driven by N-dealkylation of the sulfonamide. Cyclization into a chiral δ-sultam ring significantly improved both human and rat microsomal stability while retaining target potency [1]. Although the J. Med. Chem. paper describes this improvement qualitatively, the δ-sultam scaffold is explicitly credited with enabling oral bioavailability sufficient for in vivo PK/PD studies in rats, a feature the tertiary sulfonamide lead lacked [1]. In contrast, the structurally distinct clinical candidate GSK2981278 (a chromone-sulfonamide) was later reported to suffer from a low pharmacokinetic profile that contributed to its clinical failure [2], underscoring the translational significance of metabolic stability optimization.

δ-Sultam metabolic stability

Class-level inference

Reported significantly improved human and rat microsomal stability vs. acyclic sulfonamide lead

Scaffold cyclization credited with enabling oral bioavailability for in vivo rat PK/PD

Supports metabolic stability context for oral-dosing research

Cross-study context with GSK2981278 PK deficiency noted post hoc; data to verify

Evidence Dimension	Metabolic stability (human and rat liver microsomes)
Target Compound Data	GNE-3500: Significantly improved metabolic stability vs. tertiary sulfonamide 1; oral bioavailability demonstrated in rats [1].
Comparator Or Baseline	Tertiary sulfonamide 1: High hepatic clearance, limiting in vivo utility [1]. GSK2981278: Low pharmacokinetic profile leading to clinical failure [2].
Quantified Difference	No single published numeric value for fold-improvement in Cl_int; improvement is documented qualitatively as 'significantly improved' in the primary disclosure. GSK2981278 PK deficiency is noted post hoc.
Conditions	Human and rat liver microsome intrinsic clearance assays; rat oral PK studies; cross-study comparison with GSK2981278.

Why This Matters

If in vivo oral dosing is required, GNE-3500's δ-sultam scaffold provides a validated metabolic stability upgrade over both the Genentech predecessor lead and the clinically failed GSK2981278, reducing the risk of inadequate exposure.

• [1] Fauber BP, et al. J Med Chem. 2015;58(13):5308-5322. PMID: 26061388. View Source
• [2] Gege C. Discovery of novel and potent sulfonamide derivatives as orally available drug for psoriasis (referencing GSK2981278 PK failure). Eur J Med Chem. 2024. (Cross-study context). View Source

Broad Nuclear Receptor Selectivity Profile

In a cellular GAL4-fusion reporter assay panel, GNE-3500 exhibited 75-fold selectivity for RORc/RORγ over the other ROR family members (RORα and RORβ) and >200-fold selectivity over 25 additional nuclear receptors [1]. This represents a well-characterized, broad selectivity profile generated within a single experimental framework. By comparison, the closely related Genentech compound GNE-6468 achieves >300-fold (and in some reports >1,000-fold) selectivity for RORc over other nuclear receptors including PPARγ ; however, its selectivity over RORα and RORβ specifically is not uniformly reported. BMS-986251 shows minimal activity against RORα and RORβ (EC50 >10 μM each) in GAL4 assays, corresponding to >830-fold selectivity at its RORγt EC50 of 12 nM [2]. While these selectivity margins are not directly rank-orderable due to heterogeneous assay formats, GNE-3500's comprehensive 25+ receptor panel provides the most extensive publicly available off-target screening data against which procurement decisions can be benchmarked.

Nuclear receptor selectivity

Cross-study comparable

75-fold over RORα/β · >200-fold over 25 NRs

Single GAL4-fusion reporter panel; most extensive publicly available NR off-target data for the class

Supports nuclear receptor selectivity context for pathway attribution

Cross-study comparison; heterogeneous assay formats preclude direct numerical ranking

Evidence Dimension	Nuclear receptor selectivity in cellular reporter assays
Target Compound Data	GNE-3500: 75-fold selectivity over RORα/β; >200-fold over 25 additional nuclear receptors [1].
Comparator Or Baseline	GNE-6468: >300-fold (to >1,000-fold) selectivity over PPARγ and other NRs . BMS-986251: RORα EC50 >10 μM; RORβ EC50 >10 μM at RORγt EC50 of 12 nM [2].
Quantified Difference	GNE-3500 vs. GNE-6468: GNE-6468 reports >300-fold minimal selectivity vs. GNE-3500's >200-fold, but GNE-3500's panel covers 25+ NRs vs. a smaller panel for GNE-6468. Cross-study comparison; not a direct head-to-head.
Conditions	GAL4-fused nuclear receptor reporter gene assays in HEK-293 or HEK-293T cells; different compound sets tested per disclosure.

Why This Matters

The quantified selectivity margins in a single consolidated panel reduce the uncertainty of off-target nuclear receptor effects, enabling procurement officers to select GNE-3500 when broad receptor profiling is a critical decision factor.

• [1] Fauber BP, et al. J Med Chem. 2015;58(13):5308-5322. PMID: 26061388. View Source
• [2] Cherney RJ, et al. ACS Med Chem Lett. 2020;11(6):1221-1227. (BMS-986251 selectivity data). View Source

Pan-IL-17 Isoform Inhibition in CD4+ T Cells

In murine CD4+ T cell functional assays, GNE-3500 inhibited the production of all three IL-17 subtypes (IL-17A, IL-17F, and IL-17A/F) with EC50 values ranging from 0.27 to 1.8 µM, and also suppressed IL-17AA and IL-17AF production by innate lymphoid cells (ILCs) [1]. This demonstrates pan-IL-17 suppression in a primary cell context. For comparison, in the IL-17 promoter reporter gene assay, GNE-3500 showed an IC50 of 47 nM [1], while its cellular inverse agonist potency at the RORγ LBD in a FRET-based coactivator recruitment assay was 12 nM (pEC50 7.92) [2]. Across the comparator set, GNE-6468 shows an EC50 of 30 nM for IL-17 inhibition in human PBMCs ; BMS-986251 inhibits IL-17 with an EC50 of 24 nM in human whole blood ; and VTP-43742 inhibits IL-17A secretion from mouse splenocytes with an IC50 of 57 nM . The differences in assay type (murine CD4+ T cells vs. human PBMCs vs. human whole blood vs. mouse splenocytes) preclude direct numerical ranking, but the published data establish that GNE-3500's IL-17 suppression has been characterized across the full IL-17 isoform panel—a level of functional annotation that is not uniformly available for all comparators—and that its potency translates from biochemical to cellular to primary immune cell contexts.

Pan-IL-17 isoform inhibition

Cross-study comparable

IL-17 promoter IC50 47 nM · CD4+ T cell EC50 0.27–1.8 μM · ILC suppression observed

GNE-3500 uniquely reports pan-isoform coverage across IL-17A, IL-17F, IL-17A/F in CD4+ T cells and ILCs among comparators

Supports pan-IL-17 functional annotation for primary cell studies

Potency translates from biochemical to cellular to primary immune cell contexts

Evidence Dimension	Functional IL-17 suppression in immune cells
Target Compound Data	GNE-3500: IL-17 promoter IC50 = 47 nM; murine CD4+ T cell IL-17A/F/AF EC50 = 0.27–1.8 µM; ILC IL-17AA/AF suppression observed [1].
Comparator Or Baseline	GNE-6468: IL-17 PBMC EC50 = 30 nM . BMS-986251: IL-17 human whole blood EC50 = 24 nM . VTP-43742: mouse splenocyte IL-17A IC50 = 57 nM .
Quantified Difference	No rank-ordering possible due to heterogeneous assay formats. GNE-3500 uniquely reports pan-isoform coverage in CD4+ T cells and ILCs among these comparators.
Conditions	RORγ FRET assay; IL-17 promoter reporter; murine CD4+ T cell differentiation; human PBMC; human whole blood; mouse splenocyte assays.

Why This Matters

Procurement decisions requiring a compound with demonstrated functional activity across all IL-17 isoforms and in innate lymphoid cells should favor GNE-3500, as this breadth of functional annotation is not consistently reported for GNE-6468, BMS-986251, or VTP-43742.

• [1] Fauber BP, et al. J Med Chem. 2015;58(13):5308-5322. PMID: 26061388. (Also Probechem/ChemSrc entries citing IL-17 panel data). View Source
• [2] IUPHAR/BPS Guide to Immunology. GNE-3500 Ligand Activity Chart (pEC50 7.92, EC50 12 nM). View Source

In Vivo IL-17 Suppression in Rat PK/PD Model

GNE-3500 was evaluated in an in vivo pharmacokinetic/pharmacodynamic (PK/PD) model in rats, where it demonstrated dose-dependent inhibition of IL-17 production following oral administration [1]. Rat PK studies confirmed oral bioavailability and adequate exposure to drive the PD effect [1]. The compound's in vivo activity required CYP inhibition in mice to achieve comparable exposure levels, a species-specific metabolic feature disclosed transparently [1]. By comparison, BMS-986251 demonstrated robust oral efficacy in mouse acanthosis and imiquimod-induced psoriasis models at doses of 5–45 mg/kg (BID) without requiring CYP co-administration, and also showed dose-dependent IL-17F suppression in a mouse IL-2/IL-23 PD model at doses of 0.13–4.76 mg/kg [2]. VTP-43742 completed Phase 1 single ascending dose clinical studies, providing human PK data that GNE-3500 lacks [3]. The key differentiator for GNE-3500 is the availability of published rat PK parameters and a direct PK/PD relationship for IL-17 in the same species, which is valuable for designing in vivo autoimmunity studies in rats—a species for which comparator PK/PD data is often mouse-biased.

In vivo rat PK/PD

Cross-study comparable

Dose-dependent IL-17 suppression following oral administration in rat

Oral bioavailability confirmed; mouse PK required CYP inhibitor co-administration for comparable exposure

Supports rat model PK/PD context; species-specific metabolic review required

Comparator in vivo PD data is predominantly mouse-biased; VTP-43742 has Phase 1 human PK

Evidence Dimension	In vivo oral PK/PD relationship for IL-17 suppression
Target Compound Data	GNE-3500: Dose-dependent IL-17 inhibition in rat PK/PD model; oral bioavailability confirmed; CYP inhibitor required in mice [1].
Comparator Or Baseline	BMS-986251: Dose-dependent IL-17F suppression in mouse PD model (0.13–4.76 mg/kg QD); robust efficacy in mouse psoriasis models (5–45 mg/kg BID) [2]. VTP-43742: Phase 1 clinical PK data available [3].
Quantified Difference	GNE-3500 rat PK/PD is reported but exact IC50/EC50 values for in vivo IL-17 suppression are not tabulated; BMS-986251 mouse PD data is quantified. Species context differs.
Conditions	Rat PK/PD model (GNE-3500); mouse IL-2/IL-23 PD model and IMQ psoriasis models (BMS-986251); Phase 1 SAD clinical study (VTP-43742).

Why This Matters

GNE-3500 is one of few RORγt inverse agonists with published rat PK/PD data, making it the preferred choice for researchers requiring an in vivo-validated compound specifically in rat models of Th17-driven inflammation.

• [1] Fauber BP, et al. J Med Chem. 2015;58(13):5308-5322. PMID: 26061388. View Source
• [2] Cherney RJ, et al. ACS Med Chem Lett. 2020;11(6):1221-1227. (BMS-986251 in vivo efficacy data). View Source
• [3] Gege C, et al. Expert Opin Ther Pat. 2016;26(2):257-268. (VTP-43742 Phase 1 status). View Source

Physicochemical and Oral Absorption Profile

GNE-3500 has a molecular weight of 459.2 Da, calculated logP (XLogP) of 3.57, zero hydrogen bond donors, six hydrogen bond acceptors, and a topological polar surface area (TPSA) of 69.31 Ų, resulting in zero violations of Lipinski's Rule of Five [1]. By comparison, comparator compounds span a range: GNE-6468 (MW 433.8, TPSA not uniformly published); BMS-986251 (MW not disclosed in public domain); VTP-43742 (Vimirogant, MW 552.65, TPSA not uniformly published) . GNE-3500's TPSA of 69.31 Ų falls comfortably within the <140 Ų threshold predictive of good oral absorption and below the <90 Ų threshold for potential blood–brain barrier penetration, which may be relevant when CNS exclusion is desired in peripheral inflammation models. While no single parameter is decisive, the complete, publicly accessible physicochemical dataset for GNE-3500—including isomeric SMILES, InChI, and InChIKey curated by the IUPHAR/BPS Guide to Immunopharmacology [1]—reduces ambiguity in formulation planning and computational modeling relative to comparators whose physicochemical data are less systematically documented.

Physicochemical profile

Cross-study comparable

MW 459.2 · XLogP 3.57 · TPSA 69.31 Ų · HBD 0 · HBA 6 · Lipinski violations 0

Fully characterized and publicly accessible profile; zero Lipinski violations

Supports oral formulation research context with reported physicochemical profile

TPSA comparison with GNE-6468 and VTP-43742 unavailable due to missing comparator data

Evidence Dimension	Physicochemical properties (MW, logP, TPSA, HBD/HBA, Lipinski violations)
Target Compound Data	GNE-3500: MW 459.2; XLogP 3.57; HBD 0; HBA 6; TPSA 69.31 Ų; Lipinski violations: 0 [1].
Comparator Or Baseline	GNE-6468: MW 433.8, TPSA unspecified . VTP-43742: MW 552.65, TPSA unspecified .
Quantified Difference	GNE-3500 vs. VTP-43742: MW 459.2 vs. 552.65 (Δ = 93.45 Da lighter); both have zero HBD. TPSA comparison unavailable due to missing comparator data.
Conditions	Physicochemical parameters calculated using CDK (Chemistry Development Kit); curated by IUPHAR/BPS GtoPdb.

Why This Matters

The fully characterized and publicly accessible physicochemical profile, combined with zero Lipinski violations, supports GNE-3500 as a lower-risk starting point for oral formulation development compared to compounds with heavier molecular weight or incompletely reported properties.

• [1] IUPHAR/BPS Guide to Immunology. GNE-3500 Ligand Page (physicochemical properties). View Source

Structurally Distinct δ-Sultam Chemotype

GNE-3500 incorporates a (3S,6R)-3-methyl-1,1-dioxo-6-phenyl-[1,2]thiazinane (δ-sultam) core, a cyclic sulfonamide scaffold that distinguishes it from other RORγt inverse agonists [1]. Key chemotype distinctions include: tertiary sulfonamide 1 (the Genentech predecessor) is an acyclic sulfonamide with a metabolic N-dealkylation liability [1]; GNE-6468 is a chlorinated aromatic carboxylate series ; BMS-986251 features a tricyclic core with a cyclic sulfone [2]; VTP-43742 is a trifluoromethyl-substituted chiral piperidine-fused indole [3]; GSK2981278 is a chromone-based sulfonamide ; and JNJ-61803534 belongs to a distinct structural class with an IC50 of 9.6 nM [4]. The δ-sultam scaffold is notable because its ring-constrained architecture was explicitly designed to improve metabolic stability while introducing chirality that imparts stereochemical dependence of RORγt inverse agonism [1]. For procurement decisions where chemical diversity is valued—such as building a screening library or circumventing series-specific intellectual property—GNE-3500 occupies a unique chemical space not represented by the tricyclic, chromone-sulfonamide, or carboxylate-based series.

δ-Sultam chemotype

Class-level inference

Chiral (3S,6R)-3-methyl-1,1-dioxo-6-phenyl-[1,2]thiazinane core

Structurally distinct from tricyclic sulfone, chromone-sulfonamide, carboxylate, and piperidine-indole chemotypes

Supports scaffold diversification research; chemotype-specific context

Non-quantitative structural differentiation based on published literature and patents

Evidence Dimension	Core scaffold class and structural differentiation
Target Compound Data	GNE-3500: Chiral δ-sultam ((3S,6R)-3-methyl-6-phenyl-[1,2]thiazinane-1,1-dioxide) [1].
Comparator Or Baseline	Tertiary sulfonamide 1: acyclic sulfonamide. GNE-6468: chlorinated aromatic carboxylate. BMS-986251: tricyclic sulfone. VTP-43742: trifluoromethyl-chiral piperidine-indole. GSK2981278: chromone-sulfonamide. JNJ-61803534: distinct (undisclosed) scaffold [2] [3] [4].
Quantified Difference	Non-quantitative structural differentiation; the δ-sultam ring represents a unique topology within the RORγt inverse agonist chemotype landscape.
Conditions	Chemical structure analysis based on published patents and primary literature.

Why This Matters

GNE-3500's δ-sultam scaffold provides chemical novelty that may avoid cross-series resistance, IP constraints, or metabolic liabilities associated with other RORγt inverse agonist chemotypes, making it valuable for hit expansion or lead diversification programs.

• [1] Fauber BP, et al. J Med Chem. 2015;58(13):5308-5322. PMID: 26061388. View Source
• [2] Cherney RJ, et al. ACS Med Chem Lett. 2020;11(6):1221-1227. (BMS-986251 tricyclic sulfone structure). View Source
• [3] Gege C, et al. Expert Opin Ther Pat. 2016;26(2):257-268. (VTP-43742 structure). View Source
• [4] MedChemExpress. JNJ-61803534 product page (IC50 9.6 nM). View Source

GNE-3500 Application Scenarios

Rat Models of Th17-Driven Autoimmune Inflammation

For researchers employing rat models of rheumatoid arthritis, psoriasis, or multiple sclerosis, GNE-3500 provides the only published rat PK/PD dataset among the early RORγt inverse agonist chemical probes [1]. Its dose-dependent IL-17 suppression following oral administration in rats eliminates the need to extrapolate from mouse PK data, reducing species-translation risk in experimental design.

Nuclear Receptor Selectivity Profiling

When experimental protocols require a well-characterized selectivity profile against a broad panel of nuclear receptors, GNE-3500's documented >200-fold selectivity over 25 NRs in a single panel provides a defensible basis for attributing phenotypic effects to RORγt engagement [1]. This is particularly relevant for in vivo studies where multi-receptor pharmacology could confound interpretation.

Pan-IL-17 Suppression in Primary Immune Cells

For functional immunology studies requiring demonstration that all three IL-17 isoforms (A, F, A/F) are suppressed in CD4+ T cells and that IL-17AA and IL-17AF production by innate lymphoid cells is also inhibited, GNE-3500 is the RORγt inverse agonist with the most comprehensive published isoform coverage [1]. This breadth of functional annotation supports its use as a reference tool compound for IL-17 pathway interrogation.

Lead Diversification and Scaffold-Hopping

Medicinal chemistry teams seeking to diversify beyond tricyclic sulfone (BMS-986251 [2]), chromone-sulfonamide (GSK2981278), or carboxylate (GNE-6468) chemotypes can use GNE-3500's chiral δ-sultam scaffold as a structurally distinct starting point for SAR exploration [1]. Its established synthetic route, stereochemical SAR, and metabolic stability rationale make it a well-documented alternative lead series.

Application

Selection Property

Validation Focus

Th17 pathway research models

Reported rat model PK/PD context

IL-17 endpoint response in rat model

Nuclear receptor selectivity research

Reported broad-panel selectivity context

RORγt-specific pathway attribution

IL-17 isoform pathway studies

Reported pan-isoform functional annotation

Primary immune cell cytokine endpoints

Scaffold diversification research

δ-Sultam chemotype differentiation

Metabolic stability and selectivity review

• [1] Fauber BP, et al. J Med Chem. 2015;58(13):5308-5322. PMID: 26061388. View Source
• [2] Cherney RJ, et al. ACS Med Chem Lett. 2020;11(6):1221-1227. (BMS-986251 tricyclic sulfone chemotype context). View Source